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Compound of Interest

2,7-Dibromo-4,5,9,10-
Compound Name:
tetrahydropyrene

Cat. No.: B178296

An In-depth Technical Guide to 2,7-Dibromo-4,5,9,10-tetrahydropyrene for Researchers and
Drug Development Professionals

This technical guide provides a comprehensive overview of 2,7-Dibromo-4,5,9,10-
tetrahydropyrene, a key intermediate in the synthesis of various pyrene derivatives. This
document is intended for researchers, scientists, and professionals in the field of drug
development and materials science, offering detailed information on commercial suppliers,
experimental protocols, and relevant chemical data.

Commercial Suppliers

The procurement of high-quality starting materials is a critical first step in any research and
development endeavor. 2,7-Dibromo-4,5,9,10-tetrahydropyrene (CAS No. 17533-36-7) is
available from several commercial suppliers. The following table summarizes key quantitative
data from a selection of these vendors to facilitate easy comparison.
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) Catalog . Available Additional
Supplier Purity . .
Number Quantities Information
Delivery time is
Chemicalbridge CB046362[1] 98%1] 19, 59[1] estimated at 2-3
weeks.[1]
10mM (in 1mL Offers custom
DMSO), 5mg, synthesis and
ChemScene CS-0118331 >98% )
10mg, 50mg, production
100mg services.
Products are for
GlpBio GB54145][2] >98% Not specified research use
only.[2]
SRIECERIK . .
YSZC1965[3] Not specified Not specified
HBAERAE]

Experimental Protocols

The synthesis of 2,7-Dibromo-4,5,9,10-tetrahydropyrene is a crucial process for its

application in further chemical reactions. A high-yield synthesis method has been reported in

the literature.

Synthesis of 2,7-Dibromo-4,5,9,10-tetrahydropyrene[4]

[5]

This protocol is based on the bromination of 4,5,9,10-tetrahydropyrene.

Materials:

Water (Hz20)

Bromine (Br2)

4,5,9,10-tetrahydropyrene

Iron(1l) chloride hydrate (FeCls-H20)
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e Carbon disulfide (CS2)

Procedure:

The bromination of 4,5,9,10-tetrahydropyrene is conducted at room temperature overnight.

[4][5]

e Bromine is used as the brominating agent in the presence of iron(lll) chloride hydrate, which
acts as a catalyst.[4][5]

o Water is utilized as the solvent for this reaction step.[4][5]

o This initial step has been reported to yield 2,7-dibromo-4,5,9,10-tetrahydropyrene with a
remarkable 99% efficiency.[4][5]

Subsequent Aromatization to 2,7-Dibromopyrene:

The synthesized 2,7-Dibromo-4,5,9,10-tetrahydropyrene can be further processed to yield
2,7-dibromopyrene.

e The intermediate, 2,7-dibromo-4,5,9,10-tetrahydropyrene, is subjected to further
bromination.[4][5]

e This reaction is carried out at room temperature for a duration of 4 hours.[4][5]
e Bromine is used in the presence of carbon disulfide as the solvent.[4][5]

e This step results in the formation of 2,7-dibromopyrene with a conversion rate of 73%.[4][5]

Logical Workflow for Procurement and Quality
Assessment

The following diagram illustrates a logical workflow for researchers from the initial identification
of a need for 2,7-Dibromo-4,5,9,10-tetrahydropyrene through to its use in experimentation.
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Identify Research Need for

2,7-Dibromo-4,5,9,10-tetrahydropyrene

Search for Commercial Suppliers

\

Compare Suppliers:
Purity, Quantity, Cost, Lead Time

Select Supplier and Procure Compound

Receive Compound and
Verify Documentation (CoA)

Perform In-house Quality Control
(e.g., NMR, Mass Spec)

Compound Meets Specifications?

Proceed with Experimentation Contact Supplier for Resolution
or Return

Click to download full resolution via product page

Caption: Procurement and Quality Control Workflow.

Signaling Pathways and Applications
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While 2,7-Dibromo-4,5,9,10-tetrahydropyrene is primarily a synthetic intermediate, its
derivatives have potential applications in various fields. The pyrene core is known for its unique
photophysical properties, making it a valuable component in the development of:

o Organic Light-Emitting Diodes (OLEDs): Pyrene derivatives are often investigated for their
use as blue-emitting materials.

o Fluorescent Probes: The sensitivity of the pyrene excimer to its local environment allows for
its use in sensing and imaging applications.

o Organic Semiconductors: The extended Tt-system of pyrene-based molecules makes them
candidates for use in organic field-effect transistors and other electronic devices.

The functionalization at the 2 and 7 positions, facilitated by the dibromo intermediate, allows for
the tuning of the electronic and photophysical properties of the final pyrene-based molecules.
The specific signaling pathways involved would be dependent on the final application, for
instance, in the context of a fluorescent probe for a biological system, it might be designed to
interact with a specific cellular target.

The following diagram illustrates a generalized pathway from the starting material to potential
applications.
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Potential Applications

Materials Science Biomedical Research

(OLEDSs, Organic Semiconductors) (Fluorescent Probes, Drug Delivery)
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Caption: From Intermediate to Application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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